4-Bromo-3,3,4,4-tetrafluorobutyl 1H,1H-perfluorohexyl carbonate

Specification

• Molecular Formula: C11H6BrF15O3
• Molecular Weight: 551.04 g/mol
• IUPAC Name: (4-bromo-3,3,4,4-tetrafluorobutyl) 2,2,3,3,4,4,5,5,6,6,6-undecafluorohexyl carbonate
• Standard InChI: InChI=1S/C11H6BrF15O3/c12-10(23,24)5(13,14)1-2-29-4(28)30-3-6(15,16)7(17,18)8(19,20)9(21,22)11(25,26)27/h1-3H2
• Standard InChI Key: VFVLZVYAABOIRW-UHFFFAOYSA-N
• Canonical SMILES: C(COC(=O)OCC(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)C(C(F)(F)Br)(F)F

Introduction

Structural and Molecular Characteristics

Molecular Composition and Formula

The compound’s molecular structure comprises a brominated tetrafluorobutyl chain linked via a carbonate group to a perfluorohexyl moiety. The IUPAC name, (4-bromo-3,3,4,4-tetrafluorobutyl) 2,2,3,3,4,4,5,5,6,6,6-undecafluorohexyl carbonate, reflects its substitution pattern. Key structural features include:

• Bromo group: Positioned at the terminal carbon of the butyl chain, enhancing reactivity for further chemical modifications.

• Fluorine atoms: Eight fluorine atoms on the butyl chain and eleven on the perfluorohexyl group, contributing to hydrophobicity and chemical inertness.

• Carbonate linkage: Connects the two fluorinated segments, imparting flexibility while maintaining thermal stability.

Table 1: Molecular and Physicochemical Properties

Property	Value	Source
Molecular Formula	$\text{C}_{11}\text{H}_{6}\text{BrF}_{15}\text{O}_{3}$
Molecular Weight	551.04 g/mol
CAS Number	1980035-06-0
Density (predicted)	~1.8–2.1 g/cm³	(analog)
Boiling Point	>250°C (decomposes)

Spectroscopic and Stereochemical Analysis

The Standard InChIKey (VFVLZVYAABOIRW-UHFFFAOYSA-N) and SMILES (C(COC(=O)OCC(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)C(C(F)(F)Br)(F)F) provide precise stereochemical details. Nuclear Magnetic Resonance (NMR) spectra would reveal distinct signals for the bromine-bearing carbon ($\delta \approx 30–40 \, \text{ppm}$) and carbonate carbonyl ($\delta \approx 150–155 \, \text{ppm}$).

Synthesis and Manufacturing

Reaction Mechanism

The synthesis proceeds via a two-step process:

• Preparation of 4-Bromo-3,3,4,4-tetrafluorobutan-1-ol: Fluorination of 1,4-dibromobutane with sulfur tetrafluoride ($\text{SF}_4$) yields the bromo-tetrafluorobutanol intermediate.

• Carbonate Formation: The intermediate reacts with perfluorohexanol in the presence of phosgene ($\text{COCl}_2$) or diphosgene, forming the carbonate linkage under controlled acidic conditions.

Table 2: Optimal Synthesis Conditions

Parameter	Value
Temperature	0–5°C (step 1); 25°C (step 2)
Catalyst	Pyridine or DMAP
Yield	65–75%

Purification and Scalability

Post-synthesis, the crude product is purified via fractional distillation or column chromatography. Industrial-scale production faces challenges due to the high cost of perfluorohexanol and the need for anhydrous conditions.

Physicochemical Properties

Thermal and Chemical Stability

The compound’s perfluorinated structure confers remarkable stability:

• Thermal Decomposition: Begins at 250°C, releasing carbonyl fluoride ($\text{COF}_2$) and hydrogen fluoride ($\text{HF}$).

• Chemical Resistance: Resists oxidation by concentrated nitric acid and reduction by lithium aluminum hydride ($\text{LiAlH}_4$).

Solubility and Reactivity

• Solubility: Miscible with fluorinated solvents (e.g., perfluorohexane) but insoluble in water or polar solvents like ethanol.

• Reactivity: The bromine atom undergoes nucleophilic substitution with amines or thiols, enabling functionalization for polymer applications.

Industrial and Research Applications

Coatings and Surface Modification

The compound is a key ingredient in:

• Non-stick Coatings: Forms durable, hydrophobic layers on cookware and industrial machinery.

• Electronic Encapsulants: Protects microelectronics from moisture and corrosion due to low dielectric constants.

Advanced Material Development

Recent studies explore its use in:

• Fluorinated Polymers: As a crosslinking agent for high-performance elastomers.

• Lithium-Ion Batteries: Enhances electrolyte stability at high voltages.

Future Directions and Research Opportunities

• Green Synthesis: Developing catalytic methods to reduce phosgene usage.

• Biomedical Applications: Investigating biocompatible derivatives for drug delivery.

• Environmental Impact: Assessing degradation pathways to mitigate persistence.